Cas no 1214375-10-6 (Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate
• CAS No: 1214375-10-6
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4955257
• Update Time: 2025-10-29

Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate
• Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate

• Inchi： 1S/C14H10F3NO2/c1-20-13(19)10-3-2-4-11(14(15,16)17)12(10)9-5-7-18-8-6-9/h2-8H,1H3
• InChI Key： ZPXXRDDXXPTHQS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)OC)C=1C1C=CN=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate

Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate (CAS No. 1214375-10-6): A Comprehensive Overview

Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate, identified by its CAS number 1214375-10-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a benzoate core substituted with a pyridine ring and a trifluoromethyl group, exhibits unique structural and chemical properties that make it a valuable candidate for further investigation.

The pyridin-4-yl moiety in the molecular structure of Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate contributes to its potential bioactivity by serving as a hydrogen bond acceptor and interacting with various biological targets. Pyridine derivatives are well-known for their role in medicinal chemistry, often functioning as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of the pyridin-4-yl group in this compound suggests its potential utility in the development of novel therapeutic agents.

The trifluoromethyl group attached to the benzoate ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Trifluoromethyl groups are frequently incorporated into pharmaceuticals to improve their pharmacokinetic properties, such as bioavailability and duration of action. The combination of these two functional groups in Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate makes it an intriguing candidate for further exploration in drug development.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate has shown promise in preclinical studies as a potential inhibitor of certain kinases and transcription factors. These kinases play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting these kinases, Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate may offer a new therapeutic approach for treating conditions such as cancer and inflammatory diseases.

The synthesis of Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, to introduce the pyridine moiety onto the benzoate backbone. Additionally, trifluoromethylation reactions using reagents like trifluoromethanesulfonic anhydride or copper(I) triflate can be employed to incorporate the trifluoromethyl group. The choice of synthetic methodology depends on factors such as cost-effectiveness, scalability, and environmental considerations.

The pharmacological properties of Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate have been extensively studied in vitro and in vivo. Initial studies have demonstrated its ability to modulate the activity of target enzymes with high selectivity. For instance, it has been shown to inhibit the activity of Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses. Furthermore, animal models have revealed that Methyl 2-(pyridin-4-yl)-3-(trifluoromethyl)benzoate exhibits promising therapeutic effects in models of inflammation and autoimmune diseases.

The potential clinical applications of Methyl 2-(pyridin-4-yl)-3-()benzoate are vast and varied. Given its ability to interact with multiple biological targets, it could be developed into a broad-spectrum therapeutic agent. Additionally, its favorable pharmacokinetic properties make it an attractive candidate for oral administration, which would enhance patient compliance compared to injectable therapies. Future research will focus on optimizing its chemical structure to improve its efficacy and safety profile further.

In conclusion, Methyl 2-(